Cas no 171623-29-3 ((4-Cyclopentylphenyl)methanol)

• Product Name: (4-Cyclopentylphenyl)methanol
• CAS No: 171623-29-3
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD17171062
• CID: 859242
• PubChem ID: 67744454
• Update Time: 2025-06-29

(4-Cyclopentylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentyl-benzenemethanol
• (4-Cyclopentylphenyl)methanol
• (4-cyclopentylphenyl)-methanol
• PZGLKTNENAARJU-UHFFFAOYSA-N
• AK157769
• ST24034675
• Z2161028090
• CS-W007042
• AKOS023096578
• 171623-29-3
• Z1255426404
• WGA62329
• DS-9105
• DB-145952
• A50636
• MFCD17171062
• EN300-209442
• SCHEMBL8993390

• MDL： MFCD17171062
• Inchi： 1S/C12H16O/c13-9-10-5-7-12(8-6-10)11-3-1-2-4-11/h5-8,11,13H,1-4,9H2
• InChI Key： PZGLKTNENAARJU-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 176.12
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 312.7±11.0 °C at 760 mmHg
• Flash Point: 139.3±15.1 °C
• Vapor Pressure: No data available

(4-Cyclopentylphenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (4-Cyclopentylphenyl)methanol

Introduction to (4-Cyclopentylphenyl)methanol (CAS No. 171623-29-3)

(4-Cyclopentylphenyl)methanol, with the CAS number 171623-29-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl group attached to a phenyl ring, and a hydroxymethyl group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of (4-Cyclopentylphenyl)methanol involves several well-established chemical reactions, including Grignard reactions and subsequent hydrolysis. The compound's synthetic route is well-documented in the literature, providing a robust foundation for its large-scale production. The ease of synthesis and the ability to modify its structure through various functional groups make it an attractive target for chemists and researchers.

Recent studies have highlighted the potential of (4-Cyclopentylphenyl)methanol in various therapeutic areas. One notable application is its use as a lead compound in the development of drugs targeting neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent neuroprotective effects, potentially mitigating the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (4-Cyclopentylphenyl)methanol has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team of researchers at the University of California demonstrated that certain derivatives of this compound can effectively reduce inflammation and pain in animal models. These findings suggest that (4-Cyclopentylphenyl)methanol could serve as a valuable scaffold for developing new anti-inflammatory and analgesic drugs.

The pharmacokinetic properties of (4-Cyclopentylphenyl)methanol have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (4-Cyclopentylphenyl)methanol and its derivatives in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong basis for advancing these compounds into later stages of clinical development.

The structural versatility of (4-Cyclopentylphenyl)methanol also allows for the exploration of its potential in other therapeutic areas. For instance, recent studies have investigated its use as an antiviral agent against various viral infections, including influenza and herpes simplex virus (HSV). Preliminary data suggest that certain derivatives of this compound exhibit potent antiviral activity, opening up new avenues for drug discovery in this field.

In conclusion, (4-Cyclopentylphenyl)methanol (CAS No. 171623-29-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new derivatives and analogs of this compound will emerge, contributing to the discovery of novel therapeutic agents for various diseases.